Cas no 2228378-06-9 (3-(3,6-dichloropyridazin-4-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(3,6-dichloropyridazin-4-yl)-2,2-difluoropropanoic acid
• CAS No: 2228378-06-9
• MF: C₇H₄Cl₂F₂N₂O₂
• MW: 257.021666526794
• CID: 6000691
• PubChem ID: 165836199
• Update Time: 2025-05-20

3-(3,6-dichloropyridazin-4-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,6-dichloropyridazin-4-yl)-2,2-difluoropropanoic acid
• 2228378-06-9
• EN300-1945643

• Inchi： 1S/C7H4Cl2F2N2O2/c8-4-1-3(5(9)13-12-4)2-7(10,11)6(14)15/h1H,2H2,(H,14,15)
• InChI Key： MUBGFEIIPLDPBV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 255.9617891g/mol
• Monoisotopic Mass: 255.9617891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.1Ų

Additional information on 3-(3,6-dichloropyridazin-4-yl)-2,2-difluoropropanoic acid

Introduction to 3-(3,6-dichloropyridazin-4-yl)-2,2-difluoropropanoic acid (CAS No. 2228378-06-9)

3-(3,6-dichloropyridazin-4-yl)-2,2-difluoropropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228378-06-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The presence of chlorine and fluorine substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 3-(3,6-dichloropyridazin-4-yl)-2,2-difluoropropanoic acid consists of a pyridazine core substituted with two chlorine atoms at the 3 and 6 positions, further functionalized with a difluorinated propanoic acid moiety at the 4-position. This specific arrangement of atoms and substituents contributes to its potential pharmacological activity by influencing both solubility and metabolic stability. The compound’s ability to interact with biological targets is modulated by the electron-withdrawing effects of the fluorine atoms and the electron-donating properties of the chlorine atoms, which can fine-tune its binding affinity and selectivity.

In recent years, there has been growing interest in exploring the therapeutic potential of pyridazine derivatives due to their diverse biological activities. Studies have demonstrated that pyridazine-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of halogen atoms into these structures often enhances their bioavailability and binding interactions with biological macromolecules. For instance, 3-(3,6-dichloropyridazin-4-yl)-2,2-difluoropropanoic acid may serve as a lead compound for further derivatization to develop drugs targeting specific disease pathways.

One of the most compelling aspects of this compound is its versatility as a building block in drug discovery. The carboxylic acid group at the 4-position allows for facile modifications through esterification, amidation, or coupling reactions, enabling the synthesis of a wide range of analogs with tailored pharmacokinetic profiles. Additionally, the presence of both chlorine and fluorine atoms provides multiple sites for selective functionalization, allowing chemists to optimize key pharmacophoric elements.

The pharmaceutical industry has increasingly relied on computational modeling and high-throughput screening to identify promising candidates for further development. 3-(3,6-dichloropyridazin-4-yl)-2,2-difluoropropanoic acid has been evaluated using these approaches to assess its potential as an inhibitor or modulator of enzymes and receptors involved in disease mechanisms. Preliminary results suggest that this compound may exhibit inhibitory activity against certain kinases or transcription factors, which are critical targets in oncology and inflammatory diseases.

Advances in synthetic methodologies have also facilitated the efficient preparation of complex derivatives based on this core structure. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the introduction of additional functional groups while maintaining structural integrity. These advancements have opened new avenues for exploring the pharmacological space occupied by 3-(3,6-dichloropyridazin-4-yl)-2,2-difluoropropanoic acid, potentially leading to breakthroughs in treating multifaceted diseases.

The safety and efficacy of any pharmaceutical candidate must be rigorously evaluated through preclinical studies before human trials can commence. In vitro assays have been employed to assess the toxicity profile of 3-(3,6-dichloropyridazin-4-yl)-2,2-difluoropropanoic acid, focusing on key cellular pathways such as oxidative stress response and DNA repair mechanisms. These studies provide critical insights into its potential side effects and interactions with endogenous biomolecules.

Recent publications highlight the importance of structural optimization in enhancing drug-like properties. By leveraging structure-activity relationship (SAR) studies, researchers have identified key modifications that improve potency while reducing off-target effects. The difluorinated propanoic acid moiety in 3-(3,6-dichloropyridazin-4-yl)-2,2-difluoropropanoic acid plays a crucial role in this regard, as it contributes to both lipophilicity and metabolic stability—a balance essential for successful drug development.

The role of computational chemistry in modern drug discovery cannot be overstated. Molecular docking simulations have been used to predict how 3-(3,6-dichloropyridazin-4-yl)-2,2-difluoropropanoic acid interacts with target proteins at an atomic level. These simulations help guide experimental design by identifying optimal binding orientations and predicting potential resistance mechanisms.

As our understanding of disease biology evolves, so does our approach to therapeutic intervention. Targeting novel pathways or modifying existing ones requires innovative molecular tools like 3-(3,6-dichloropyridazin-4-yl)-2,2-difluoropropanoic acid. Its unique structural features make it an attractive candidate for addressing unmet medical needs in areas such as neurodegenerative disorders or autoimmune diseases where traditional treatments have limitations.

The integration of artificial intelligence (AI) into drug discovery pipelines has accelerated the identification of promising candidates like this one. Machine learning models trained on vast datasets can predict biological activity with high accuracy before experimental validation becomes necessary. This synergy between computational methods and traditional wet chemistry is revolutionizing how new drugs are developed from compounds like 2228378-06-9.

In conclusion,3-(3-chloropyridazinyl)-1H-pyrazole represents a significant advancement in medicinal chemistry due to its versatile structure and potential therapeutic applications。 Future research will likely focus on expanding its chemical library through innovative synthetic strategies while validating its preclinical promise through rigorous biological testing。 As science progresses， compounds such as these will continue to shape next-generation treatments across multiple therapeutic domains。